2,5,5-Trimethylmorpholine 4-methylbenzenesulfonate

• IUPAC Name: 4-methylbenzenesulfonic acid;2,5,5-trimethylmorpholine
• InChI: InChI=1S/C7H15NO.C7H8O3S/c1-6-4-8-7(2,3)5-9-6;1-6-2-4-7(5-3-6)11(8,9)10/h6,8H,4-5H2,1-3H3;2-5H,1H3,(H,8,9,10)
• InChI Key: PXYBHDKQAYLJPB-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(CO1)(C)C.CC1=CC=C(C=C1)S(=O)(=O)O
• Molecular Formula: C14H23NO4S
• Molecular Weight: 301.40 g/mol

Description

The compound combines a morpholine ring substituted with three methyl groups (at positions 2, 5, and 5) and a 4-methylbenzenesulfonate (tosyl) group. This structural configuration confers unique solubility, stability, and reactivity compared to other sulfonate derivatives.

Biological Activity

2,5,5-Trimethylmorpholine 4-methylbenzenesulfonate is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. This article provides an overview of its biological activity, mechanisms of action, relevant case studies, and research findings.

• Molecular Formula : C13H17NO3S
• Molecular Weight : 273.35 g/mol
• CAS Number : Not specified in the search results.

The biological activity of 2,5,5-Trimethylmorpholine 4-methylbenzenesulfonate is primarily attributed to its ability to interact with various biological targets. Its morpholine structure allows it to enhance membrane permeability and interact with proteins involved in cellular signaling pathways.

Key Mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes that are crucial for the survival of certain pathogens or cancer cells.
• Antimicrobial Properties : Preliminary studies suggest that it may possess antimicrobial properties, potentially acting as an antibiotic adjuvant.

Biological Activity Overview

Research has indicated several significant biological activities associated with this compound:

• Antimicrobial Activity :
  • Studies have shown that compounds containing morpholine structures can enhance the effectiveness of antibiotics against multidrug-resistant (MDR) bacteria. For instance, similar morpholine derivatives have been tested for their ability to block efflux pumps in bacteria like Klebsiella aerogenes and Staphylococcus aureus .
• Anticancer Properties :
  • Morpholine-containing compounds have been investigated for their pro-apoptotic effects on cancer cell lines. Research indicates that certain derivatives can induce apoptosis in cancer cells through the modulation of specific signaling pathways .

Case Study 1: Antimicrobial Efficacy

A study evaluated the efficacy of morpholine derivatives against MRSA strains. The results demonstrated that specific derivatives significantly reduced minimum inhibitory concentrations (MICs) when used in conjunction with standard antibiotics . This suggests that 2,5,5-Trimethylmorpholine 4-methylbenzenesulfonate could be effective in similar applications.

Case Study 2: Anticancer Activity

In another study focusing on bis-8-hydroxyquinoline derivatives, researchers found that morpholine-based compounds exhibited notable cytotoxic effects on KB3 cancer cells. The study highlighted the importance of structural modifications in enhancing anticancer activity .

Research Findings

Recent findings have focused on the synthesis and biological evaluation of morpholine-containing compounds. The following table summarizes key research findings related to the biological activity of similar compounds:

Compound Name	Biological Activity	Reference
Morpholine Derivative A	Antimicrobial (MDR bacteria)
Morpholine Derivative B	Pro-apoptotic (Cancer cells)
Morpholine Imidazolone	Antibiotic adjuvant

Comparison with Similar Compounds

Comparison with Similar Compounds

Physicochemical Properties

• The bulky trimethylmorpholine group in the target compound would likely disrupt such packing, leading to different crystallographic behavior.
• Solubility : Morpholine derivatives are generally polar and water-soluble, but the hydrophobic tosyl group and methyl substituents in 2,5,5-trimethylmorpholine 4-methylbenzenesulfonate may reduce aqueous solubility compared to unsubstituted analogs.

Data Tables

Table 1: Comparison of Key Sulfonate Derivatives

Compound	Molecular Formula	Molecular Weight	Synthesis Yield	Key Features
2-Aminoanilinium 4-methylbenzenesulfonate	C6H9N2+·C7H7O3S−	280.34	N/A	Monoclinic crystal system
3a–3u (Nitroimidazole derivatives)	C18H17N3O5S (example)	~400	60–80%	Bioactive styryl substituents
2,5,5-Trimethylmorpholine 4-methylbenzenesulfonate	C14H21NO4S (estimated)	299.38	Not reported	Steric hindrance from methyl groups

Table 2: Crystallographic Parameters (Selected Compounds)

Compound	Space Group	a (Å)	b (Å)	c (Å)
2-Aminoanilinium 4-methylbenzenesulfonate	P21/n	14.6392	5.7111	17.5295
2,5,5-Trimethylmorpholine 4-methylbenzenesulfonate	N/A	N/A	N/A	N/A

Research Findings and Limitations

Synthesis Challenges : The steric bulk of the trimethylmorpholine group may necessitate optimized reaction conditions (e.g., higher temperatures or catalysts) compared to less hindered sulfonates .

Data Gaps: No direct studies on the target compound were identified in the provided evidence. Existing data on analogs highlight the need for targeted research on its synthesis, crystallography, and bioactivity.